N1-(2-fluorophenyl)-N2-(2-morpholino-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-fluorophenyl)-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C18H20FN3O3S/c19-14-3-1-2-4-15(14)21-18(24)17(23)20-11-16(13-5-10-26-12-13)22-6-8-25-9-7-22/h1-5,10,12,16H,6-9,11H2,(H,20,23)(H,21,24)
• InChI Key: FDANXXKSCOXUAD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NC2=CC=CC=C2F)C3=CSC=C3
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

N1-(2-fluorophenyl)-N2-(2-morpholino-2-(thiophen-3-yl)ethyl)oxalamide, also known as FMT, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMT is a small molecule inhibitor that targets a specific protein, making it a valuable tool for studying the function of this protein in biological systems. In

Scientific Research Applications

Neurokinin-1 Receptor Antagonists

Compounds incorporating fluorophenyl and morpholine functionalities have been explored for their potential as neurokinin-1 (NK1) receptor antagonists. These antagonists are investigated for their efficacy in pre-clinical tests relevant to clinical applications such as emesis and depression. For instance, one study detailed the synthesis and biological evaluation of a water-soluble NK1 receptor antagonist, highlighting its potential for both intravenous and oral clinical administration (Harrison et al., 2001).

Anti-cancer Agents

The incorporation of fluorophenyl groups into quinazolinone-based derivatives has demonstrated significant cytotoxic activity against various human cancer cell lines, including cervical, lung adenocarcinoma, and triple-negative breast cancer cells. These compounds exhibit potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, suggesting their potential as effective anti-cancer agents (Riadi et al., 2021).

Antimicrobial Activities

Synthetic efforts towards linezolid-like molecules incorporating morpholine and fluorophenyl groups have shown good antitubercular activities. These molecules underline the importance of specific structural motifs in enhancing antimicrobial efficacy (Başoğlu et al., 2012).

Ionic Liquids and Quaternary Salts

Research into N-alkyl- and N-fluoroalkyl-substituted oxazolidinium- and morpholinium-based quaternary salts and ionic liquids has opened new avenues in materials science. These compounds exhibit remarkable thermal stability and have potential applications in various industrial and technological fields (Kim et al., 2004).

Novel Synthetic Methodologies

The exploration of oxalamide functionalities in the context of chemical synthesis has led to the development of novel synthetic routes and methodologies. For instance, the catalytic systems involving oxalamide derivatives have facilitated efficient coupling reactions of (hetero)aryl chlorides and amides, contributing to the advancement of organic synthesis techniques (De et al., 2017).